Cas no 111453-52-2 (2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester)

2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester structure
111453-52-2 structure
Product Name:2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester
CAS No:111453-52-2
MF:C7H12N2O3
MW:172.181781768799
CID:129268
PubChem ID:45099589
Update Time:2025-04-18

2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinecarboxylicacid, 2-methyl-3-oxo-, methyl ester
    • METHYL 2-METHYL-3-OXOPIPERAZINE-2-CARBOXYLATE
    • 2-Piperazinecarboxylicacid,2-methyl-3-oxo-,methylester(9CI)
    • DTXSID90667984
    • 111453-52-2
    • Inchi: 1S/C7H12N2O3/c1-7(6(11)12-2)5(10)8-3-4-9-7/h9H,3-4H2,1-2H3,(H,8,10)
    • InChI Key: LXMJTDUOUFIJOA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C)C(NCCN1)=O)=O

Computed Properties

  • Exact Mass: 172.085
  • Monoisotopic Mass: 172.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: -0.8
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